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For Researchers, Scientists, and Drug Development Professionals

Abstract

Alaptide, a synthetic spirocyclic dipeptide, has garnered significant interest for its remarkable
regenerative and neuroprotective properties. This technical guide provides a comprehensive
overview of the core scientific and technical aspects of Alaptide, focusing on its unique
chemical structure, synthesis, and biological activities. This document is intended to serve as a
resource for researchers, scientists, and drug development professionals exploring the
therapeutic potential of this intriguing molecule. While Alaptide has demonstrated significant
promise in preclinical studies, particularly in wound healing and neuroprotection, publicly
available quantitative efficacy data and detailed mechanistic insights remain limited. This guide
synthesizes the current knowledge, highlighting both the established facts and the areas
requiring further investigation.

Core Structure and Physicochemical Properties

Alaptide, chemically known as (S)-8-methyl-6,9-diazaspiro[4.5]decane-7,10-dione, is a
dipeptide composed of L-alanine and the cyclic amino acid, 1-aminocyclopentane-1-carboxylic
acid (cycloleucine)[1]. Its defining feature is the spirocyclic linkage between these two amino
acid residues, which imparts significant stability compared to linear dipeptides[1].
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Identifier Value

(S)-8-methyl-6,9-diazaspiro[4.5]decane-7,10-
IUPAC Name

dione
Molecular Formula CoH14N202
Molecular Weight 182.22 g/mol
CAS Number 90058-29-0
Property Value
Appearance White crystalline compound
Solubility in Water 0.1104 g/100 mL
Solubility in Ethanol 0.1011 g/100 mL
Solubility in Hexane 0.0024 g/100 mL

Synthesis of Alaptide

The synthesis of Alaptide has been approached through various methods, with a common
strategy involving the coupling of protected L-alanine and a cycloleucine derivative, followed by
deprotection and intramolecular cyclization.

General Solution-Phase Synthesis Workflow

A frequently cited synthetic route for Alaptide involves the following key steps:
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Step 1: Activation of L-Alanine

Activating Agent
(e.g., Ethyl Chioroformate)

Reaction >
e —

Activated L-Alanine Derivative
Protected L-Alanine

Reaction
Step 2: Peptide Coupling Step 3: Deprotection Step 4: Intramolecular Cyclization
Cycloleucine Derivative Coupled Dipeptide Precursor ——Removal of Protecting Groups y, - eprotected Dipeptide — Y2210 g Alapide
Em——
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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